Cas no 1805727-72-3 (5-(3-Bromo-2-oxopropyl)-2-methylphenol)

• Product Name: 5-(3-Bromo-2-oxopropyl)-2-methylphenol
• CAS No: 1805727-72-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4789336
• Update Time: 2025-10-29

5-(3-Bromo-2-oxopropyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-2-oxopropyl)-2-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-2-3-8(5-10(7)13)4-9(12)6-11/h2-3,5,13H,4,6H2,1H3
• InChI Key： WEOLHSSVSVJAJU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 5-(3-Bromo-2-oxopropyl)-2-methylphenol

Introduction to 5-(3-Bromo-2-oxopropyl)-2-methylphenol (CAS No. 1805727-72-3)

5-(3-Bromo-2-oxopropyl)-2-methylphenol, identified by the chemical abstracts service number 1805727-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated aromatic ring system linked to an alkoxypropyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(3-Bromo-2-oxopropyl)-2-methylphenol consists of a phenolic moiety substituted with a methyl group at the 2-position and a 3-bromo-2-oxopropyl group at the 5-position. This arrangement imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of both bromine and oxygen-containing functional groups enhances its utility in cross-coupling reactions, oxidation processes, and as a precursor in drug development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with halogenated aromatic cores due to their enhanced binding affinity and metabolic stability. 5-(3-Bromo-2-oxopropyl)-2-methylphenol fits well within this category, serving as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. Its incorporation into drug candidates has been explored in the development of treatments for neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 5-(3-Bromo-2-oxopropyl)-2-methylphenol is its role in medicinal chemistry applications. Researchers have leveraged its structural features to design novel compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in generating derivatives with enhanced solubility and reduced toxicity, which are critical factors in drug formulation. The bromine atom at the 3-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents to fine-tune biological activity.

The synthesis of 5-(3-Bromo-2-oxopropyl)-2-methylphenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include bromination, nucleophilic substitution, and functional group interconversion. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize yield and purity. These advancements underscore the compound's importance as a synthetic intermediate in modern pharmaceutical manufacturing.

Recent research highlights have further illuminated the potential of 5-(3-Bromo-2-oxopropyl)-2-methylphenol in addressing unmet medical needs. For example, studies have investigated its derivatives as potent inhibitors of kinases involved in cancer progression. The phenolic hydroxyl group allows for further derivatization into esters or ethers, which can modulate pharmacological properties such as receptor binding affinity and tissue distribution. Such modifications are essential for achieving targeted drug delivery and minimizing off-target effects.

The compound's versatility extends to its application in materials science and agrochemical research. Its structural motif has been incorporated into polymer precursors and specialty chemicals, demonstrating its broad utility beyond pharmaceuticals. The ability to functionalize both aromatic and aliphatic portions of the molecule opens up possibilities for creating hybrid materials with tailored properties.

From a regulatory perspective, 5-(3-Bromo-2-oxopropyl)-2-methylphenol (CAS No. 1805727-72-3) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental compliance during storage, transportation, and synthesis. While not classified as a hazardous material under current regulations, adherence to good laboratory practices is imperative when working with this compound.

The future prospects for 5-(3-Bromo-2-oxopropyl)-2-methylphenol are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are expected to drive innovation in drug discovery programs leveraging this intermediate. As computational chemistry tools continue to advance, virtual screening methods may identify novel derivatives with enhanced therapeutic potential.

In conclusion,5-(3-Bromo-2-oxopropyl)-2-methylphenol represents a significant asset in the chemical biologist's toolkit due to its structural complexity and functional diversity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in modern drug development efforts. With continued investigation into its applications, this compound is poised to contribute further advancements across multiple scientific disciplines.